N-[4-(aminocarbonyl)phenyl]-3-bromo-4-methoxybenzamide

• IUPAC Name: 3-bromo-N-(4-carbamoylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C15H13BrN2O3/c1-21-13-7-4-10(8-12(13)16)15(20)18-11-5-2-9(3-6-11)14(17)19/h2-8H,1H3,(H2,17,19)(H,18,20)
• InChI Key: BTPTXGDBHNIKTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N)Br
• Molecular Formula: C15H13BrN2O3
• Molecular Weight: 349.18 g/mol

Description

N-[4-(aminocarbonyl)phenyl]-3-bromo-4-methoxybenzamide, also known as BMB-4, is a chemical compound that has gained significant attention in the scientific community due to its potential application in cancer treatment. BMB-4 is a small molecule inhibitor of the transcription factor STAT3, which plays a crucial role in cancer cell survival and proliferation.

Mechanism of Action

N-[4-(aminocarbonyl)phenyl]-3-bromo-4-methoxybenzamide inhibits the activity of STAT3 by binding to its Src homology 2 (SH2) domain. This prevents the dimerization and phosphorylation of STAT3, which is necessary for its transcriptional activity. As a result, the expression of genes involved in cancer cell survival and proliferation is downregulated.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-cancer activity in vitro and in vivo. In a study conducted on breast cancer cells, this compound inhibited cell proliferation and induced apoptosis in a dose-dependent manner. In a mouse model of breast cancer, this compound significantly reduced tumor growth without causing any noticeable toxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(aminocarbonyl)phenyl]-3-bromo-4-methoxybenzamide is its specificity towards STAT3. Unlike other STAT inhibitors, this compound does not affect the activity of other STAT family members. This allows for a more targeted approach towards cancer therapy. However, this compound has limited solubility in aqueous solutions, which can pose a challenge for its use in in vivo experiments.

Future Directions

There are several future directions for the research on N-[4-(aminocarbonyl)phenyl]-3-bromo-4-methoxybenzamide. One of the areas of interest is the development of more potent analogs of this compound with improved solubility and pharmacokinetic properties. Another area of research is the combination of this compound with other anti-cancer drugs to enhance its efficacy. Additionally, the role of STAT3 in cancer stem cells and the tumor microenvironment is an important area of investigation that could provide new insights into the mechanism of action of this compound.

Scientific Research Applications

N-[4-(aminocarbonyl)phenyl]-3-bromo-4-methoxybenzamide has been extensively studied for its potential application in cancer treatment. STAT3 is a transcription factor that is constitutively activated in many types of cancer, including breast, lung, and prostate cancer. The activation of STAT3 leads to the upregulation of genes that promote cell proliferation, angiogenesis, and metastasis. Therefore, the inhibition of STAT3 has emerged as a promising strategy for cancer therapy.